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For researchers, scientists, and drug development professionals engaged in the analysis of

Polycyclic Aromatic Hydrocarbons (PAHs) in environmental matrices, participation in

proficiency testing (PT) is a critical component of a robust quality assurance program. PT

schemes provide an objective assessment of a laboratory's analytical performance and the

reliability of its data. This guide offers a comparative overview of prominent PT providers and

their offerings for environmental PAH analysis, supported by experimental considerations.

Comparison of Proficiency Testing Providers
Selecting the appropriate PT provider is a crucial decision that depends on a laboratory's

specific needs, including the range of analytes, matrices of interest, and regulatory

requirements. Below is a summary of offerings from several key providers in the field.
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Feature Waters ERA
NSI Lab
Solutions

LGC
Standards

Absolute
Standards

Matrices Offered

Water (Water

Pollution, Water

Supply), Soil, Air

(Polyurethane

Foam)[1][2][3]

Soil, Water[4]

Water,

Contaminated

Land, Air[5][6]

Water, Soil[7]

PAH Analytes

Offers a subset

of PAHs,

including low-

level

formulations.[8]

Provides PT for

low-level PAHs in

soil.[4]

Offers a

comprehensive

range of

environmental

PT schemes,

including PAHs.

[5][9]

Provides a

variety of PAH

mixtures.[10]

Frequency

Monthly,

Quarterly, or

Biannually for

water pollution

PTs.[3] QuiK

Response PTs

are available on-

demand.[2]

Four studies per

year for soil PTs.

[4] PT Express is

available on-

demand.[4]

Multiple

proficiency

testing exercises

annually across

various

schemes.[6]

Scheduled PT

studies

throughout the

year.[7]

Accreditation

ISO/IEC 17025,

ISO/IEC 17034,

ISO/IEC

17043[1]

ISO 17043

accredited.[4][11]

Accredited to

ISO/IEC 17043.

[6][12]

ISO 9001,

ISO/IEC 17025,

ISO 17034, and

ISO 17043.[13]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://labmix24.com/en/brands/waters-era
https://wordpress.tusnovics.pl/wp-content/uploads/2023/01/era-catalog-2022-2023_emisje.pdf
https://www.eraqc.com/content/files/pdfs/catalogs/era-catalog-2024-2025-water-pollution.pdf
https://www.coleparmer.com/i/nsi-lab-solutions-spei-016-low-level-pahs-in-soil-proficiency-test-2-pk/6120336
https://www.lgcstandards.com/GB/en/proficiency-testing/water-environmental
https://s3-eu-west-1.amazonaws.com/lgcstandards-assets/MediaGallery/PT/LGC_PT-Brochure-APRIL-START-2016-2017V1.pdf
https://d1lqgfmy9cwjff.cloudfront.net/csi/pdf/e/abs01.pdf
https://www.eraqc.com/low-level-pahs-wp-era000100
https://www.coleparmer.com/i/nsi-lab-solutions-spei-016-low-level-pahs-in-soil-proficiency-test-2-pk/6120336
https://www.lgcstandards.com/GB/en/proficiency-testing/water-environmental
https://www2.lgcgroup.com/PT_Webinars
http://www.hplc.sk/pdf/Standardy/Absolute_Standards_Organic_Catalog.pdf
https://www.eraqc.com/content/files/pdfs/catalogs/era-catalog-2024-2025-water-pollution.pdf
https://wordpress.tusnovics.pl/wp-content/uploads/2023/01/era-catalog-2022-2023_emisje.pdf
https://www.coleparmer.com/i/nsi-lab-solutions-spei-016-low-level-pahs-in-soil-proficiency-test-2-pk/6120336
https://www.coleparmer.com/i/nsi-lab-solutions-spei-016-low-level-pahs-in-soil-proficiency-test-2-pk/6120336
https://s3-eu-west-1.amazonaws.com/lgcstandards-assets/MediaGallery/PT/LGC_PT-Brochure-APRIL-START-2016-2017V1.pdf
https://d1lqgfmy9cwjff.cloudfront.net/csi/pdf/e/abs01.pdf
https://labmix24.com/en/brands/waters-era
https://www.coleparmer.com/i/nsi-lab-solutions-spei-016-low-level-pahs-in-soil-proficiency-test-2-pk/6120336
https://nsilabsolutions.com/
https://s3-eu-west-1.amazonaws.com/lgcstandards-assets/MediaGallery/PT/LGC_PT-Brochure-APRIL-START-2016-2017V1.pdf
https://www.lgcstandards.com/AG/en/Proficiency-Testing/cat/280731
https://labscievents.pittcon.org/event/pittcon-2025/exhibitor/RXhoaWJpdG9yXzIwNTczOTY=
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12420122?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reporting

Online PT data

management

portal (eDATA)

for result

analysis and

trend monitoring.

[14]

Online reporting

via PT Datalink

with final reports

within 21 days.[4]

Electronic

reporting to

accrediting

authorities is

available.[11]

Best-in-class

reporting

platform

(PORTAL) with

reports delivered

in less than 6

working days.

[15]

Easy-to-use

onLINE

WebPT™ Data

Entry System.

[16]

Suitable Methods

EPA Methods

610, 8310, 8270

SIM, 0010, TO-

13A, TO-11A.[2]

[8]

Not explicitly

stated, but

designed for

identification of

target chemicals.

Supports a wide

range of

analytical

methods through

its diverse

schemes.

Suitable for

various EPA

methods.[7]

Experimental Protocols: A General Overview
While specific protocols are detailed in the instructions provided with each PT sample, the

following outlines a general workflow for the analysis of PAHs in environmental samples,

adaptable to various matrices.

1. Sample Preparation and Extraction:

Water Samples: For aqueous samples, solid-phase extraction (SPE) is a common technique.

The sample is passed through a sorbent cartridge (e.g., C18) which retains the PAHs. The

PAHs are then eluted with a suitable organic solvent.

Soil and Sediment Samples: Soxhlet extraction, pressurized liquid extraction (PLE), or

ultrasonic extraction are frequently employed. A suitable solvent or solvent mixture is used to

extract the PAHs from the solid matrix.

Air Samples: PAHs are often collected on polyurethane foam (PUF) plugs. Extraction is

typically performed using Soxhlet extraction with an appropriate solvent.

2. Clean-up:
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Following extraction, a clean-up step is often necessary to remove interfering compounds. This

can be achieved using techniques such as solid-phase extraction (SPE) or gel permeation

chromatography (GPC).

3. Instrumental Analysis:

Gas Chromatography-Mass Spectrometry (GC-MS): This is a widely used technique for the

separation and quantification of PAHs. A gas chromatograph separates the individual PAHs,

and a mass spectrometer provides detection and identification based on their mass-to-

charge ratio.

High-Performance Liquid Chromatography (HPLC) with Fluorescence or UV Detection:

HPLC is another powerful technique for PAH analysis. A liquid chromatograph separates the

PAHs, and fluorescence or UV detectors are used for quantification. Fluorescence detection

is particularly sensitive for many PAHs.

Visualizing the Proficiency Testing Process
To better understand the workflow and decision-making involved in proficiency testing for

environmental PAH analysis, the following diagrams have been created.
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Proficiency Testing Workflow for Environmental PAH Analysis.
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Decision-Making Process for Selecting a PT Provider.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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